Cas no 2137699-14-8 (3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β-methyl-, chloromethyl ester)

• Product Name: 3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β-methyl-, chloromethyl ester
• CAS No: 2137699-14-8
• MF: C₁₅H₂₆ClNO₄
• MW: 319.824244022369
• CID: 5257223
• PubChem ID: 165439015
• Update Time: 2025-05-20

3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β-methyl-, chloromethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β-methyl-, chloromethyl ester
• 2137699-14-8
• EN300-386466
• tert-butyl 3-[4-(chloromethoxy)-4-oxobutan-2-yl]piperidine-1-carboxylate

• Inchi： 1S/C15H26ClNO4/c1-11(8-13(18)20-10-16)12-6-5-7-17(9-12)14(19)21-15(2,3)4/h11-12H,5-10H2,1-4H3
• InChI Key： GKWFGTVBYHXJAE-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCC(C(C)CC(OCCl)=O)C1

Computed Properties

• Exact Mass: 319.1550360g/mol
• Monoisotopic Mass: 319.1550360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 378.2±12.0 °C(Predicted)
• pka: -1.51±0.40(Predicted)

Additional information on 3-Piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β-methyl-, chloromethyl ester

3-Piperidinepropanoic Acid, 1-[(1,1-Dimethylethoxy)Carbonyl]-β-Methyl-, Chloromethyl Ester: A Comprehensive Overview

The compound with CAS No. 2137699-14-8, commonly referred to as 3-piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β-methyl-, chloromethyl ester, is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a piperidine ring, a propanoic acid moiety, and a chloromethyl ester group. The presence of these functional groups makes it a versatile building block for synthesizing advanced materials and bioactive compounds.

Recent studies have highlighted the potential of 3-piperidinepropanoic acid derivatives in drug discovery. Researchers have explored its role as a precursor for developing bioactive molecules with anti-inflammatory and anticancer properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in inflammatory pathways. This finding underscores its importance in the development of novel therapeutic agents.

The synthesis of 3-piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β-methyl-, chloromethyl ester involves a multi-step process that typically begins with the preparation of the piperidine ring. The subsequent introduction of the propanoic acid moiety and the chloromethyl ester group requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize this process, making it more efficient and scalable for industrial applications.

In terms of applications, this compound has found utility in the development of advanced polymers and coatings. Its unique chemical structure allows for the formation of strong intermolecular bonds, which are essential for creating materials with enhanced mechanical and thermal stability. A 2022 study in *Polymer Chemistry* reported that incorporating this compound into polymer matrices significantly improved their resistance to environmental stressors such as UV radiation and temperature fluctuations.

Moreover, chloromethyl ester derivatives like this compound have been investigated for their potential in nanotechnology. Researchers have utilized them as precursors for synthesizing nanoparticles with tailored properties for drug delivery systems. The ability to functionalize these nanoparticles with bioactive molecules derived from this compound opens new avenues for targeted therapy in oncology and other therapeutic areas.

The growing interest in sustainable chemistry has also led to the exploration of greener synthesis methods for 3-piperidinepropanoic acid derivatives. Scientists are now focusing on using renewable feedstocks and enzymatic catalysts to reduce the environmental footprint of their production processes. This shift aligns with global efforts to promote eco-friendly practices in the chemical industry while maintaining high standards of product quality.

In conclusion, 3-piperidinepropanoic acid, 1-[(1,1-dimethylethoxy)carbonyl]-β-methyl-, chloromethyl ester is a versatile compound with diverse applications across multiple disciplines. Its role as a key intermediate in drug discovery and materials science continues to drive innovative research aimed at unlocking its full potential. As advancements in synthetic methodologies and application development progress, this compound is poised to play an even more significant role in shaping future technologies and therapeutic solutions.